[(1-Methoxy-4-methylpent-3-en-1-yl)sulfanyl]benzene

• CAS No.: 116204-90-1
• Molecular Formula: C13H18OS
• Molecular Weight: 222.35 g/mol
• IUPAC Name: (1-methoxy-4-methylpent-3-enyl)sulfanylbenzene
• InChI: InChI=1S/C13H18OS/c1-11(2)9-10-13(14-3)15-12-7-5-4-6-8-12/h4-9,13H,10H2,1-3H3
• InChI Key: UWDYUQGUZCBIRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(OC)SC1=CC=CC=C1)C

Description

[(1-Methoxy-4-methylpent-3-en-1-yl)sulfanyl]benzene: is an organic compound with the chemical formula . It is a colorless to slightly yellow liquid with a pleasant clove-like aroma and a faint sweet taste.

• Naturally, it occurs in more than 60 essential oils, including lemongrass oil, ylang-ylang oil, and valerian oil.
• The compound is also known by other names, such as methyl isoeugenol , isoeugenol methyl ether , and isoeugenenyl methyl ether .

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Mechanism of Action

• The exact mechanism of its effects is not fully elucidated.
• It likely interacts with receptors involved in pain perception and anesthesia.
• Further research is needed to understand its precise molecular targets and pathways.

Comparison with Similar Compounds

Methyl isoeugenol: is unique due to its specific aroma profile and applications.

• Similar compounds include isoeugenol , eugenol , and other methoxyphenols.

Remember that safety precautions should be followed when handling this compound, especially considering its potential respiratory effects and skin irritation